23H,25H-Benzo[b]porphine-9,13-dipropanoic acid, 18-ethenyl-2,4a-dihydro-3,4-bis(methoxycarbonyl)-4a,
23H,25H-Benzo[b]porphine-9,13-dipropanoic acid, 18-ethenyl-2,4a-dihydro-3,4-bis(methoxycarbonyl)-4a,
Brand Name:
Vulcanchem
CAS No.:
130851-13-7
VCID:
VC0157471
InChI:
InChI=1S/C40H40N4O8/c1-8-22-19(2)28-16-33-26-12-9-25(38(49)51-6)37(39(50)52-7)40(26,5)34(44-33)18-29-21(4)24(11-14-36(47)48)32(43-29)17-31-23(10-13-35(45)46)20(3)27(42-31)15-30(22)41-28/h8,12,15-18,41,43H,1,9-11,13-14H2,2-7H3,(H,45,46)(H,47,48)
SMILES:
CC1=C(C2=CC3=NC(=CC4=C(C(=C(N4)C=C5C6(C(=CCC(=C6C(=O)OC)C(=O)OC)C(=N5)C=C1N2)C)C)CCC(=O)O)C(=C3C)CCC(=O)O)C=C
Molecular Formula:
C40H40N4O8
Molecular Weight:
704.78
23H,25H-Benzo[b]porphine-9,13-dipropanoic acid, 18-ethenyl-2,4a-dihydro-3,4-bis(methoxycarbonyl)-4a,
CAS No.: 130851-13-7
Main Products
VCID: VC0157471
Molecular Formula: C40H40N4O8
Molecular Weight: 704.78
CAS No. | 130851-13-7 |
---|---|
Product Name | 23H,25H-Benzo[b]porphine-9,13-dipropanoic acid, 18-ethenyl-2,4a-dihydro-3,4-bis(methoxycarbonyl)-4a, |
Molecular Formula | C40H40N4O8 |
Molecular Weight | 704.78 |
IUPAC Name | 3-[9-(2-carboxyethyl)-14-ethenyl-22,23-bis(methoxycarbonyl)-4,10,15,24-tetramethyl-25,26,27,28-tetrazahexacyclo[16.6.1.13,6.18,11.113,16.019,24]octacosa-1,3,5,7,9,11(27),12,14,16,18(25),19,22-dodecaen-5-yl]propanoic acid |
Standard InChI | InChI=1S/C40H40N4O8/c1-8-22-19(2)28-16-33-26-12-9-25(38(49)51-6)37(39(50)52-7)40(26,5)34(44-33)18-29-21(4)24(11-14-36(47)48)32(43-29)17-31-23(10-13-35(45)46)20(3)27(42-31)15-30(22)41-28/h8,12,15-18,41,43H,1,9-11,13-14H2,2-7H3,(H,45,46)(H,47,48) |
Standard InChIKey | SQOOGAFNTKVEFB-UHFFFAOYSA-N |
SMILES | CC1=C(C2=CC3=NC(=CC4=C(C(=C(N4)C=C5C6(C(=CCC(=C6C(=O)OC)C(=O)OC)C(=N5)C=C1N2)C)C)CCC(=O)O)C(=C3C)CCC(=O)O)C=C |
PubChem Compound | 90469688 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume